Cas no 731817-75-7 (tert-butyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate
• CAS No: 731817-75-7
• MF: C₉H₁₁ClFN₃O₂
• MW: 247.653944253922
• CID: 5880371
• PubChem ID: 91327053
• Update Time: 2023-11-20

tert-butyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate
• tert-Butyl (2-chloro-5-fluoropyrimidin-4-yl)carbamate
• Carbamic acid, (2-chloro-5-fluoro-4-pyrimidinyl)-, 1,1-dimethylethyl ester (9CI)
• 731817-75-7
• EN300-6283849

• Inchi： 1S/C9H11ClFN3O2/c1-9(2,3)16-8(15)14-6-5(11)4-12-7(10)13-6/h4H,1-3H3,(H,12,13,14,15)
• InChI Key： UQGXCSJTJFFOLB-UHFFFAOYSA-N
• SMILES： N(C1=NC(Cl)=NC=C1F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 247.0523825g/mol
• Monoisotopic Mass: 247.0523825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 313.0±27.0 °C(Predicted)
• pka: 9.58±0.70(Predicted)